Cas no 16672-99-4 (9,10-Anthracenedione,1-hydroxy-4-(phenylthio)-)

• Product name: 9,10-Anthracenedione,1-hydroxy-4-(phenylthio)-
• CAS No: 16672-99-4
• MF: C₂₀H₁₂O₃S
• MW: 332.37248
• CID: 183960
• PubChem ID: 85540

9,10-Anthracenedione,1-hydroxy-4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1-hydroxy-4-(phenylthio)-
• 1-Hydroxy-4-(phenylthio)anthraquinone
• 1-Hydroxy-4-thiophenylanthraquinone
• DTXSID70937233
• 1-hydroxy-4-phenylsulfanylanthracene-9,10-dione
• 16672-99-4
• Anthraquinone, 1-hydroxy-4-(mercaptophenyl)-
• 1-hydroxy-4-(phenylsulfanyl)anthracene-9,10-dione

• Inchi： InChI=1S/C20H12O3S/c21-15-10-11-16(24-12-6-2-1-3-7-12)18-17(15)19(22)13-8-4-5-9-14(13)20(18)23/h1-11,21H
• InChI Key： UHZBAABNQZKFQO-UHFFFAOYSA-N
• SMILES： C1C=CC(SC2C=CC(O)=C3C(C4=CC=CC=C4C(=O)C=23)=O)=CC=1

Computed Properties

• Exact Mass: 332.05076
• Monoisotopic Mass: 332.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37